Cas no 2227882-88-2 ((1S)-1-(5-methyl-2-nitrophenyl)ethan-1-ol)

• Product Name: (1S)-1-(5-methyl-2-nitrophenyl)ethan-1-ol
• CAS No: 2227882-88-2
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5998936
• PubChem ID: 165971562
• Update Time: 2025-06-30

(1S)-1-(5-methyl-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (αS)-α,5-Dimethyl-2-nitrobenzenemethanol
• (1S)-1-(5-methyl-2-nitrophenyl)ethan-1-ol
• EN300-1831392
• 2227882-88-2

• Inchi： 1S/C9H11NO3/c1-6-3-4-9(10(12)13)8(5-6)7(2)11/h3-5,7,11H,1-2H3/t7-/m0/s1
• InChI Key： FOGWZJBFUZMFKM-ZETCQYMHSA-N
• SMILES： C1([C@H](C)O)=CC(C)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 334.3±27.0 °C(Predicted)
• pka: 14.11±0.20(Predicted)

Additional information on (1S)-1-(5-methyl-2-nitrophenyl)ethan-1-ol

Introduction to (1S)-1-(5-methyl-2-nitrophenyl)ethan-1-ol (CAS No. 2227882-88-2)

The compound (1S)-1-(5-methyl-2-nitrophenyl)ethan-1-ol, identified by the CAS number 2227882-88-2, is a chiral organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of secondary alcohols and features a nitro group attached to a methyl-substituted phenyl ring, making it a valuable intermediate in synthetic chemistry. Recent advancements in stereochemistry and asymmetric synthesis have highlighted its role in the development of bioactive molecules, particularly in the field of medicinal chemistry.

The structural elucidation of (1S)-1-(5-methyl-2-nitrophenyl)ethan-1-ol reveals its unique properties, including high enantioselectivity and reactivity under specific reaction conditions. Researchers have employed cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine its three-dimensional structure, which is critical for understanding its interactions with biological systems. The presence of the nitro group at the 2-position of the phenyl ring introduces electronic effects that influence the compound's reactivity and stability, making it a versatile building block in organic synthesis.

Recent studies have focused on the synthesis and optimization of (1S)-1-(5-methyl-2-nitrophenyl)ethan-1-ol using environmentally friendly methods. Green chemistry approaches, such as catalytic asymmetric hydrogenation and enzymatic resolution, have been explored to enhance yield and reduce waste. These methods not only improve the efficiency of production but also align with current sustainability goals in the chemical industry.

In terms of applications, (1S)-1-(5-methyl-2-nitrophenyl)ethan-1-ol has shown promise in drug discovery programs targeting various diseases. Its chiral center allows for selective interactions with biological targets, making it a potential lead compound for developing enantiomerically pure drugs. Additionally, its ability to undergo multiple functional group transformations enables its use in constructing complex molecular frameworks, which is essential for modern drug design.

The pharmacokinetic and toxicological profiles of (1S)-1-(5-methyl-2-nitrophenyl)ethan-1-ol are currently under investigation to assess its suitability as a therapeutic agent. Preclinical studies suggest that it exhibits favorable absorption and metabolism properties, although further research is required to fully understand its long-term effects on biological systems.

In conclusion, (1S)-1-(5-methyl-2-nitrophenyl)ethan-1